81448-48-8(Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate)

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate
- Ethyl 2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxylate
- 2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
- ethyl 2,8-dimethylimidazo[1,2-a]pyridine-3-carboxylate
- Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate (ACI)
- imidazo[1,2-a]pyridine-3-carboxylic acid, 2,7-dimethyl-, ethyl ester
- CCG-12923
- MFCD00139510
- BIM-0025986.P001
- SDCCGMLS-0036683.P002
- HMS2444B05
- AB00090510-01
- CHEMBL1300398
- 81448-48-8
- AKOS000593859
- Oprea1_562403
- 10D-547
- DB-075769
- ETHYL2,7-DIMETHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLATE
- CBMicro_026213
- MLS000061596
- DTXSID90350546
- SCHEMBL1768201
- SMR000069926
- SB38856
- CS-0187401
- Oprea1_452243
- HMS1612D09
- 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
- NS00016839
- Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate
- MDL： MFCD00139510
- Inchi： 1S/C12H14N2O2/c1-4-16-12(15)11-9(3)13-10-7-8(2)5-6-14(10)11/h5-7H,4H2,1-3H3
- InChI Key： CQNUHMHESISBRX-UHFFFAOYSA-N
- SMILES： O=C(C1N2C(C=C(C)C=C2)=NC=1C)OCC

Computed Properties

Exact Mass: 218.10600
Monoisotopic Mass: 218.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 43.6Å²

Experimental Properties

Melting Point: 79-82°
PSA: 43.60000
LogP: 2.12780

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D556215-5g	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate	81448-48-8	95%	5g	$185	2024-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FC543-1g	Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate	81448-48-8	98%	1g	768.0CNY	2021-08-04
TRC	E917373-250mg	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate	81448-48-8		250mg	$75.00	2023-05-18
TRC	E917373-100mg	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate	81448-48-8		100mg	$64.00	2023-05-18
abcr	AB268775-10 g	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate, 95%; .	81448-48-8	95%	10 g	€769.30	2023-07-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0332-1g	Ethyl 2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxylate	81448-48-8	96%	1g	381.62CNY	2021-05-08
Alichem	A029185407-25g	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate	81448-48-8	95%	25g	$604.99	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0332-5g	Ethyl 2,7-dimethyl-imidazo[1,2-a]pyridine-3-carboxylate	81448-48-8	96%	5g	975.25CNY	2021-05-08
eNovation Chemicals LLC	D556215-5g	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate	81448-48-8	95%	5g	$185	2025-02-19
Aaron	AR00G622-100mg	Ethyl 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylate	81448-48-8	98%	100mg	$6.00	2025-01-24

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Production Method

Synthetic Circuit 1

695-34-1

81448-48-8

Reaction Conditions

Reference

Design, synthesis and biological activity of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides as new antitubercular agents

Wang, Apeng; et al, European Journal of Medicinal Chemistry, 2019, 178, 715-725

Synthetic Circuit 2

609-15-4

695-34-1

81448-48-8

Reaction Conditions

1.1 Solvents: 1,2-Dimethoxyethane ; 36 h, reflux

Reference

Advent of Imidazo[1,2-a]pyridine-3-carboxamides with Potent Multi- and Extended Drug Resistant Antituberculosis Activity

Moraski, Garrett C.; et al, ACS Medicinal Chemistry Letters, 2011, 2(6), 466-470

Synthetic Circuit 3

695-34-1

141-97-9

81448-48-8

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Iodine ; 90 min, rt

Reference

I2-mediated amination/cyclization of ketones with 2-aminopyridines under high-speed ball milling: solvent- and metal-free synthesis of 2,3-substituted imidazo[1,2-a]pyridines and zolimidine

Wang, Fang-Jian; et al, Molecular Diversity, 2016, 20(3), 659-666

Synthetic Circuit 4

695-34-1

609-13-2

81448-48-8

Reaction Conditions

1.1 60 s, heated; cooled
1.2 Reagents: Sodium sulfite Solvents: Water ; pH 8 - 9, rt

Reference

Thermal and microwave-assisted rapid syntheses of substituted imidazo[1,2-a]pyridines under solvent- and catalyst-free conditions

Chunavala, Kaushik C.; et al, Synthesis, 2011, (4), 635-641

Synthetic Circuit 5

609-15-4

695-34-1

81448-48-8

Reaction Conditions

1.1 Solvents: Ethanol ; 10 h, reflux

Reference

Pyrazole-Imidazopyridine Hydrazones: Synthesis, α-Glucosidase, α-Amylase Inhibitory Activity and Computational Studies

D, Ganavi; et al, ChemistrySelect, 2023, 8(30),

Synthetic Circuit 6

609-15-4

695-34-1

81448-48-8

Reaction Conditions

1.1 Solvents: 1,2-Dimethoxyethane ; 36 h, reflux

Reference

Scaffold-switching: An exploration of 5,6-fused bicyclic heteroaromatics systems to afford antituberculosis activity akin to the imidazo[1,2-a]pyridine-3-carboxylates

Moraski, Garrett C.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(15), 3493-3498

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Raw materials

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate Preparation Products

Ethyl 2,7-dimethylimidazo1,2-apyridine-3-carboxylate (81448-48-8)

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